Cas no 1529728-34-4 (1-(Quinolin-7-YL)ethan-1-OL)

• Product Name: 1-(Quinolin-7-YL)ethan-1-OL
• CAS No: 1529728-34-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5161182
• PubChem ID: 80505337
• Update Time: 2026-03-04

1-(Quinolin-7-YL)ethan-1-OL Chemical and Physical Properties

Names and Identifiers

• 1-(QUINOLIN-7-YL)ETHAN-1-OL
• 1-(Quinolin-7-yl)ethanol
• SY281517
• 7-Quinolinemethanol, α-methyl-
• 1-(Quinolin-7-YL)ethan-1-OL

• Inchi： 1S/C11H11NO/c1-8(13)10-5-4-9-3-2-6-12-11(9)7-10/h2-8,13H,1H3
• InChI Key： IUFUXVOQKLIIQL-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 1-(Quinolin-7-YL)ethan-1-OL

1-(Quinolin-7-YL)ethan-1-OL (CAS No. 1529728-34-4): A Comprehensive Overview

1-(Quinolin-7-YL)ethan-1-OL, also known as CAS No. 1529728-34-4, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical research and medicinal chemistry. This molecule belongs to the class of quinoline derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(Quinolin-7-YL)ethan-1-OL make it a valuable scaffold for the development of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

Recent studies have highlighted the importance of 1-(Quinolin-7-YL)ethan-1-OL in modulating cellular signaling pathways and its potential role in drug discovery. The compound's ability to interact with specific molecular targets, such as kinases and ion channels, has been extensively explored in preclinical models. Researchers have demonstrated that 1-(Quinolin-7-YL)ethan-1-OL exhibits promising antitumor properties, particularly in inhibiting the proliferation of cancer cells. These findings are supported by recent publications in high-impact journals, which emphasize the compound's structural advantages for further chemical modification.

The molecular structure of 1-(Quinolin-7-YL)ethan-1-OL consists of a quinoline ring system fused with an ethyl group at the 7-position, providing a rigid framework that enhances its pharmacological profile. The presence of the hydroxyl group at the terminal position contributes to its solubility and bioavailability, making it an attractive candidate for pharmaceutical development. Comparative studies have shown that 1-(Quinolin-7-YL)ethan-1-OL exhibits superior stability and metabolic resistance compared to its analogs, which is critical for drug efficacy and therapeutic outcomes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(Quinolin-7-YL)ethan-1-OL through catalytic methods, reducing production costs and environmental impact. This has facilitated large-scale production for preclinical and clinical trials. The compound's synthesis pathway involves the coupling of quinoline derivatives with ethyl alcohol, a process that has been optimized to improve yield and purity. These improvements have significantly contributed to the compound's accessibility for research and development.

In the context of drug discovery, 1-(Quinolin-7-YL)ethan-1-OL has been evaluated for its potential to modulate inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound effectively suppresses the activation of NF-κB, a key regulator of inflammation. This property makes 1-(Quinolin-7-YL)ethan-1-OL a promising candidate for the treatment of autoimmune diseases and chronic inflammatory conditions. The study also highlighted the compound's ability to reduce oxidative stress, further supporting its therapeutic potential.

Another significant area of research involves the application of 1-(Quinolin-7-YL)ethan-1-OL in neurodegenerative disorders. Recent in vitro experiments have shown that the compound can inhibit the aggregation of amyloid-beta proteins, which are implicated in Alzheimer's disease. This finding is particularly relevant given the growing prevalence of neurodegenerative conditions and the urgent need for effective therapeutic interventions. The compound's ability to cross the blood-brain barrier further enhances its potential for treating central nervous system disorders.

Despite its promising properties, the development of 1-(Quinolin-7-YL)ethan-1-OL as a therapeutic agent requires rigorous testing to ensure its safety and efficacy. Preclinical studies have identified potential side effects, including mild hepatotoxicity in animal models, which necessitate further investigation. Researchers are actively working to optimize the compound's pharmacokinetic profile to minimize these adverse effects while maintaining its therapeutic benefits. This ongoing research is critical for translating laboratory findings into clinical applications.

The global demand for compounds like 1-(Quinolin-7-YL)ethan-1-OL is expected to grow as pharmaceutical companies seek to develop targeted therapies for complex diseases. The compound's versatility as a building block for drug design has attracted interest from both academic and industrial sectors. Collaborative efforts between researchers and pharmaceutical companies are likely to accelerate the development of new drugs based on this scaffold, addressing unmet medical needs and improving patient outcomes.

In conclusion, 1-(Quinolin-7-YL)ethan-1-OL represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Ongoing research is focused on expanding its therapeutic applications and optimizing its properties for clinical use. As the scientific community continues to explore the potential of this compound, it is expected to play a pivotal role in the treatment of various diseases, contributing to improved health outcomes and quality of life for patients.